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Compound of Interest

Compound Name: 1-Acetyltrichilinin

Cat. No.: B12300275 Get Quote

In-Depth Technical Guide: 1-Acetyltrichilinin
For Researchers, Scientists, and Drug Development Professionals

Core Compound Data
Parameter Value Reference

CAS Number 117842-14-5 [1]

Molecular Weight 570.7 g/mol [1]

Introduction
1-Acetyltrichilinin is a naturally occurring seco-limonoid, a class of highly oxygenated

terpenoids, isolated from the stem bark of the African medicinal plant Trichilia roka (Meliaceae).

[2] Limonoids from the Meliaceae family are known for a wide range of biological activities,

including insecticidal, antifeedant, and cytotoxic properties. This guide provides a

comprehensive overview of the available technical information on 1-Acetyltrichilinin, focusing

on its chemical properties, biological activity, and the methodologies for its study.

Biological Activity: Insect Antifeedant
1-Acetyltrichilinin has been identified as an insect antifeedant.[2] Antifeedants are

compounds that deter feeding in insects, offering a potential mechanism for crop protection.
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The primary insecticidal and antifeedant activities of limonoids from the Meliaceae family have

been extensively documented.

While specific quantitative data for the antifeedant activity of 1-Acetyltrichilinin is not readily

available in the cited literature, the activity of related compounds and extracts from Trichilia

species against pests such as Spodoptera litura and Spodoptera frugiperda suggests its

potential as a pest management agent. The mechanism of action for antifeedants often

involves the stimulation of specialized chemoreceptors in insects that perceive the compounds

as deterrents, leading to a cessation of feeding.

Experimental Protocols
Isolation of Limonoids from Trichilia Species
The following is a generalized protocol for the extraction and isolation of limonoids from Trichilia

species, which can be adapted for the specific isolation of 1-Acetyltrichilinin.

Workflow for Limonoid Isolation
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Caption: Generalized workflow for the isolation of limonoids from Trichilia species.
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Methodology:

Plant Material Preparation: The stem bark of Trichilia roka is collected, dried, and ground into

a fine powder.

Extraction: The powdered plant material is subjected to extraction with a suitable solvent

system. Common methods include maceration or Soxhlet extraction with solvents such as

ethanol, methanol, or a mixture of n-hexane and ethyl acetate.

Concentration: The resulting extract is filtered to remove solid plant material, and the solvent

is evaporated under reduced pressure to yield a crude extract.

Chromatographic Separation: The crude extract is then subjected to column chromatography

on silica gel. A gradient elution is typically employed, starting with a non-polar solvent (e.g.,

n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl

acetate).

Fraction Analysis and Further Purification: Fractions are collected and analyzed by thin-layer

chromatography (TLC). Fractions containing compounds with similar Rf values are

combined. Those showing the presence of the target compound are further purified using

techniques such as preparative TLC or high-performance liquid chromatography (HPLC) to

yield the pure 1-Acetyltrichilinin.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Signaling Pathways and Mechanism of Action
The specific signaling pathways and the precise molecular mechanism of action for 1-
Acetyltrichilinin's antifeedant activity have not been elucidated in the reviewed literature.

However, the antifeedant effects of limonoids are generally believed to be mediated through the

insect's gustatory system.

Proposed General Mechanism of Antifeedant Action
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Caption: Postulated mechanism of action for limonoid antifeedants.

It is hypothesized that these compounds interact with specific protein receptors on the

dendrites of chemosensory neurons in the insect's mouthparts. This interaction triggers a signal

transduction cascade within the neuron, ultimately leading to a neural signal that is interpreted

by the insect's central nervous system as a deterrent, resulting in the cessation of feeding.

Further research is required to identify the specific receptors and downstream signaling

pathways involved in the action of 1-Acetyltrichilinin.

Conclusion and Future Directions
1-Acetyltrichilinin is a promising natural product with demonstrated insect antifeedant

properties. While its basic chemical and physical characteristics are known, there is a

significant opportunity for further research to unlock its full potential. Key areas for future

investigation include:

Quantitative Bioassays: Determining the specific effective concentrations (e.g., EC50) of 1-
Acetyltrichilinin against a range of economically important insect pests.

Mechanism of Action Studies: Elucidating the precise molecular targets and signaling

pathways involved in its antifeedant activity. This could involve electrophysiological studies

on insect gustatory neurons and molecular modeling to identify receptor binding sites.

Cytotoxicity and Pharmacological Screening: Investigating the potential cytotoxic effects of 1-
Acetyltrichilinin against various cancer cell lines, as has been done for other limonoids

from Trichilia species.

Synthetic and Semi-synthetic Studies: Exploring the synthesis of analogs of 1-
Acetyltrichilinin to improve its potency, stability, and spectrum of activity.
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A deeper understanding of the biological activities and mechanisms of 1-Acetyltrichilinin will

be crucial for its potential development as a novel biopesticide or as a lead compound for drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12300275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

